Cas no 69948-46-5 (2,2,3,4,4,4-hexafluorobutyl difluoromethyl ether)

• Product Name: 2,2,3,4,4,4-hexafluorobutyl difluoromethyl ether
• CAS No: 69948-46-5
• MF: C₅H₄F₈O
• MW: 232.071889877319
• MDL: MFCD00236123
• CID: 974442
• PubChem ID: 2774979
• Update Time: 2025-05-20

2,2,3,4,4,4-hexafluorobutyl difluoromethyl ether Chemical and Physical Properties

Names and Identifiers

• 2,2,3,4,4,4-hexafluorobutyl difluoromethyl ether
• 4-(difluoromethoxy)-1,1,1,2,3,3-hexafluorobutane
• 2,2,3,4,4,4-HEXAFLUORO-1-BUTANOL
• Difluoromethyl 2,2,3,4,4,4-hexafluorobutyl ether
• PC4656
• DVXZKBNTNAKELW-UHFFFAOYSA-N
• MFCD00236123
• FT-0624927
• 2,2,3,4,4,4-Hexafluorobutyl difluoromethylether
• 4-[bis(fluoranyl)methoxy]-1,1,1,2,3,3-hexakis(fluoranyl)butane
• 69948-46-5
• A836707
• (Difluoromethyl)2,2,3,4,4,4-hexafluorobutyl
• 4-(difluoromethoxy)-1,1,1,2,3,3-hexafluoro-butane
• SCHEMBL1260721
• AKOS025117157
• DTXSID30379312
• Butane, 4-(difluoromethoxy)-1,1,1,2,3,3-hexafluoro-?

• MDL： MFCD00236123
• Inchi： 1S/C5H4F8O/c6-2(5(11,12)13)4(9,10)1-14-3(7)8/h2-3H,1H2
• InChI Key： DVXZKBNTNAKELW-UHFFFAOYSA-N
• SMILES： FC(COC(F)F)(C(C(F)(F)F)F)F

Computed Properties

• Exact Mass: 232.01300
• Monoisotopic Mass: 232.01344004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.532
• Boiling Point: 72 °C
• Refractive Index: 1.298
• PSA: 9.23000
• LogP: 2.76130

2,2,3,4,4,4-hexafluorobutyl difluoromethyl ether Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3271
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2,2,3,4,4,4-hexafluorobutyl difluoromethyl ether

Comprehensive Overview of 2,2,3,4,4,4-Hexafluorobutyl Difluoromethyl Ether (CAS No. 69948-46-5): Properties, Applications, and Industry Trends

2,2,3,4,4,4-Hexafluorobutyl difluoromethyl ether (CAS No. 69948-46-5) is a fluorinated ether compound gaining attention in advanced material science and specialty chemical industries. With its unique molecular structure featuring multiple fluorine atoms, this compound exhibits exceptional thermal stability, low surface energy, and chemical inertness, making it suitable for high-performance applications. The hexafluorobutyl and difluoromethyl ether moieties synergistically contribute to its distinctive properties, aligning with the growing demand for environmentally friendly alternatives in coatings, electronics, and precision manufacturing.

Recent advancements in fluorinated compounds have spotlighted 69948-46-5 as a candidate for next-generation heat transfer fluids and dielectric materials. Researchers highlight its potential to replace traditional perfluorocarbons (PFCs) due to its balanced performance in energy efficiency and environmental sustainability. The compound’s low global warming potential (GWP) compared to conventional fluorinated solvents addresses pressing concerns in climate-conscious industries, a topic frequently searched in sustainable chemistry forums and AI-driven research databases.

In the electronics sector, 2,2,3,4,4,4-hexafluorobutyl difluoromethyl ether is explored for its compatibility with semiconductor fabrication processes. Its ability to form uniform thin films and resist plasma etching positions it as a promising material for advanced lithography and nanoscale patterning. These applications resonate with trending searches like "fluorinated ethers in chip manufacturing" and "green solvents for electronics," reflecting industry shifts toward eco-friendly precision chemicals.

The compound’s hydrophobic and oleophobic characteristics also make it valuable for specialty coatings. Innovations in water-repellent textiles and anti-fouling surfaces leverage its low surface tension, a property often queried in material science discussions. Furthermore, its stability under extreme conditions aligns with aerospace and automotive demands for durable, lightweight materials—another hotspot in high-performance polymer research.

From a synthetic perspective, 69948-46-5 is produced through controlled fluorination reactions, ensuring high purity for critical applications. Analytical techniques like GC-MS and NMR spectroscopy are essential for quality verification, a detail frequently emphasized in chemical synthesis queries. Regulatory compliance with REACH and EPA guidelines further underscores its suitability for global markets, a recurring concern among industrial users.

Ongoing research explores 2,2,3,4,4,4-hexafluorobutyl difluoromethyl ether’s role in energy storage systems, particularly in lithium-ion battery electrolytes. Its electrochemical stability and non-flammability address safety challenges, a priority in electric vehicle (EV) development. This connection to clean energy trends enhances its relevance in both academic and commercial contexts.

In summary, CAS No. 69948-46-5 represents a versatile fluorinated ether with cross-industry potential. Its alignment with sustainability, high-tech manufacturing, and material innovation ensures continued interest, driven by evolving environmental standards and technological demands. As industries seek safer, more efficient alternatives, this compound is poised to play a pivotal role in future chemical solutions.